Cas no 54813-51-3 (Pyridine,4-(2-phenylethyl)-, 1-oxide)

• Product Name: Pyridine,4-(2-phenylethyl)-, 1-oxide
• CAS No: 54813-51-3
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 383452
• PubChem ID: 315602
• Update Time: 2025-04-19

Pyridine,4-(2-phenylethyl)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-(2-phenylethyl)-, 1-oxide
• 1-oxido-4-(2-phenylethyl)pyridin-1-ium
• 1-oxido-4-phenethylpyridin-1-ium
• 4-(2-Phenylethyl)-pyridin-1-oxid
• 4-Phenaethyl-pyridin-1-oxid
• 4-phenethyl-pyridine-1-oxide
• AC1L7S1D
• NSC241091
• DTXSID10311295
• NSC-241091
• 54813-51-3

• Inchi： 1S/C13H13NO/c15-14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-5,8-11H,6-7H2
• InChI Key： KCRKAFHOYSSLFT-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(=CC=1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 199.09979
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 26.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives